Cas no 874279-16-0 (Pyrido2,3-bpyrazine-6-carbaldehyde)

Pyrido[2,3-b]pyrazine-6-carbaldehyde is a heterocyclic aldehyde compound featuring a fused pyrido-pyrazine core structure. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The aldehyde functional group offers reactivity for further derivatization, enabling the formation of Schiff bases, imines, or other heterocyclic systems. The pyrido-pyrazine scaffold contributes to its potential biological activity, making it valuable in medicinal chemistry research. The compound's stability and well-defined reactivity profile facilitate its use in controlled synthetic transformations. Its structural features also lend utility in materials science applications, particularly in the development of functionalized heteroaromatic systems.
Pyrido2,3-bpyrazine-6-carbaldehyde structure
874279-16-0 structure
Product Name:Pyrido2,3-bpyrazine-6-carbaldehyde
CAS No:874279-16-0
MF:C8H5N3O
MW:159.144800901413
MDL:MFCD09863856
CID:1120083
PubChem ID:11542824
Update Time:2025-06-13

Pyrido2,3-bpyrazine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-b]pyrazine-6-carboxaldehyde
    • pyrido[2,3-b]pyrazine-6-carbaldehyde
    • CS-0243135
    • SCHEMBL1165634
    • DTXSID50468277
    • AKOS005207218
    • EN300-25983157
    • FQVPEJDAEZBQRA-UHFFFAOYSA-N
    • F1957-0048
    • 874279-16-0
    • Pyrido[2.3-b]pyrazine-6-carbaldehyde
    • Pyrido2,3-bpyrazine-6-carbaldehyde
    • MDL: MFCD09863856
    • Inchi: 1S/C8H5N3O/c12-5-6-1-2-7-8(11-6)10-4-3-9-7/h1-5H
    • InChI Key: FQVPEJDAEZBQRA-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=C2C(N=CC=N2)=N1

Computed Properties

  • Exact Mass: 159.043261791g/mol
  • Monoisotopic Mass: 159.043261791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 55.7Ų

Pyrido2,3-bpyrazine-6-carbaldehyde Pricemore >>

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Pyrido2,3-bpyrazine-6-carbaldehyde Related Literature

Additional information on Pyrido2,3-bpyrazine-6-carbaldehyde

Exploring Pyrido[2,3-b]pyrazine-6-carbaldehyde (CAS No. 874279-16-0): A Versatile Building Block in Modern Organic Synthesis

The compound Pyrido[2,3-b]pyrazine-6-carbaldehyde (CAS No. 874279-16-0) has emerged as a critical intermediate in pharmaceutical and materials science research. Its unique heterocyclic scaffold, combining pyridine and pyrazine rings with an aldehyde functional group, makes it invaluable for designing novel small-molecule inhibitors, fluorescent probes, and coordination complexes. Recent studies highlight its role in developing kinase-targeting drugs, a hot topic in cancer therapeutics, where researchers frequently search for "kinase inhibitor scaffolds" or "heterocyclic aldehyde applications."

From a synthetic chemistry perspective, CAS No. 874279-16-0 offers remarkable versatility. The aldehyde moiety at the 6-position enables diverse transformations, including reductive amination (popular in "click chemistry" discussions) and condensation reactions to form Schiff bases—a trending subject in materials science forums. Computational chemists also investigate its electronic properties, as evidenced by searches for "pyrido-pyrazine DFT studies," particularly regarding its potential in organic electronics and photocatalysts.

The growing interest in sustainable chemistry has positioned Pyrido[2,3-b]pyrazine-6-carbaldehyde as a candidate for green synthesis routes. Laboratories exploring "microwave-assisted heterocycle synthesis" or "catalyst-free aldehyde reactions" often utilize this compound due to its balanced reactivity. Notably, its low molecular weight (frequently queried as "MW of pyrido-pyrazine derivatives") makes it attractive for fragment-based drug discovery—a technique dominating 2023-2024 pharmaceutical patent filings.

Analytical characterization of 874279-16-0 involves advanced techniques like 2D-NMR (a rising search term) and high-resolution mass spectrometry. The compound’s chromatographic behavior (often researched as "HPLC methods for nitrogen-rich aldehydes") is crucial for purity assessment, especially when used in bioconjugation—an area exploding with queries about "site-specific protein labeling." Stability studies reveal its compatibility with air-sensitive reactions, addressing common concerns in "handling aromatic aldehydes" forums.

In material science, the π-conjugated system of Pyrido[2,3-b]pyrazine-6-carbaldehyde sparks innovation. Researchers investigating "metal-organic frameworks (MOFs)" or "conducting polymers" value its ability to coordinate with transition metals while maintaining planarity—a feature highlighted in recent publications about "electroactive crystalline materials." The compound’s fluorescence quantum yield (increasingly searched) also makes it relevant for OLED development, aligning with the global push for energy-efficient displays.

Safety profiles of CAS 874279-16-0 are thoroughly documented, with particular attention to its reactivity under basic conditions—a frequent discussion point in "handling sensitive aldehydes" threads. Proper storage recommendations (often queried as "stabilizing pyrazine aldehydes") emphasize inert atmospheres, reflecting industry standards for preserving air-sensitive intermediates. These protocols support its growing adoption in automated synthesis platforms, where "compatible building blocks for flow chemistry" is a trending search phrase.

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